(1S,2R,19R,22S,34S,37R,40R,52S)-2-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-amino-5,15-dichloro-64-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-(8-methyldecanoylamino)oxan-2-yl]oxy-26,31,44,49-tetrahydroxy-21,35,38,54,56,59-hexaoxo-47-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid

• Molecular Formula: C89H99Cl2N9O33
• Molecular Weight: 1893.7 g/mol
• IUPAC Name: (1S,2R,19R,22S,34S,37R,40R,52S)-2-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-amino-5,15-dichloro-64-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-(8-methyldecanoylamino)oxan-2-yl]oxy-26,31,44,49-tetrahydroxy-21,35,38,54,56,59-hexaoxo-47-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid
• InChI: InChI=1S/C89H99Cl2N9O33/c1-4-34(2)9-7-5-6-8-10-61(109)95-69-75(114)72(111)59(32-102)130-88(69)133-79-56-26-41-27-57(79)127-53-18-14-39(24-48(53)91)78(132-87-68(93-35(3)104)74(113)71(110)58(31-101)129-87)70-85(122)99-67(86(123)124)46-29-43(106)30-55(128-89-77(116)76(115)73(112)60(33-103)131-89)62(46)45-23-38(13-15-50(45)107)64(82(119)100-70)97-84(121)66(41)98-83(120)65-40-21-42(105)28-44(22-40)125-54-25-37(12-16-51(54)108)63(92)81(118)94-49(80(117)96-65)20-36-11-17-52(126-56)47(90)19-36/h11-19,21-30,34,49,58-60,63-78,87-89,101-103,105-108,110-116H,4-10,20,31-33,92H2,1-3H3,(H,93,104)(H,94,118)(H,95,109)(H,96,117)(H,97,121)(H,98,120)(H,99,122)(H,100,119)(H,123,124)/t34?,49-,58-,59-,60-,63+,64-,65+,66-,67+,68-,69-,70+,71-,72-,73-,74-,75-,76+,77+,78-,87+,88+,89+/m1/s1
• InChI Key: KSPOYQQCANXEDC-SPZMENCISA-N
• Isomeric SMILES: CCC(C)CCCCCCC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC2=C3C=C4C=C2OC5=C(C=C(C=C5)[C@H]([C@H]6C(=O)N[C@@H](C7=C(C(=CC(=C7)O)O[C@@H]8[C@H]([C@H]([C@@H]([C@H](O8)CO)O)O)O)C9=C(C=CC(=C9)[C@H](C(=O)N6)NC(=O)[C@@H]4NC(=O)[C@@H]1C2=CC(=CC(=C2)OC2=C(C=CC(=C2)[C@@H](C(=O)N[C@H](CC2=CC(=C(O3)C=C2)Cl)C(=O)N1)N)O)O)O)C(=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)NC(=O)C)Cl)CO)O)O
• Canonical SMILES: CCC(C)CCCCCCC(=O)NC1C(C(C(OC1OC2=C3C=C4C=C2OC5=C(C=C(C=C5)C(C6C(=O)NC(C7=C(C(=CC(=C7)O)OC8C(C(C(C(O8)CO)O)O)O)C9=C(C=CC(=C9)C(C(=O)N6)NC(=O)C4NC(=O)C1C2=CC(=CC(=C2)OC2=C(C=CC(=C2)C(C(=O)NC(CC2=CC(=C(O3)C=C2)Cl)C(=O)N1)N)O)O)O)C(=O)O)OC1C(C(C(C(O1)CO)O)O)NC(=O)C)Cl)CO)O)O

Description

The compound "(1S,2R,19R,22S,34S,37R,40R,52S)-2-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-amino-5,15-dichloro-64-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-(8-methyldecanoylamino)oxan-2-yl]oxy-26,31,44,49-tetrahydroxy-21,35,38,54,56,59-hexaoxo-47-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[...]hexahexaconta-...-henicosaene-52-carboxylic acid" is a highly complex polycyclic carboxylic acid derivative. Key structural features include:

• Core framework: A fused undecacyclic system with multiple heteroatoms (oxygen and nitrogen) and macrocyclic rings.
• Substituents: Two chlorine atoms at positions 5 and 13. Multiple hydroxyl (-OH) and oxo (=O) groups. Carbohydrate moieties (e.g., oxan-2-yl derivatives) attached via ether linkages. An acetamido group (-NHCOCH₃) and an 8-methyldecanoylamino side chain.

Biological Activity

The compound designated as (1S,2R,19R,22S,34S,37R,40R,52S)-2-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-amino-5,15-dichloro-64-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-(8-methyldecanoylamino)oxan-2-yl]oxy-26,31,44,49-tetrahydroxy-21,35,38,54,56,59-hexaoxo-47-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid is a complex organic molecule with potential biological significance and therapeutic applications.

Structural Characteristics

The intricate structure of this compound includes multiple hydroxyl groups and amino functionalities that could contribute to its biological activity. The presence of dichloro and hexaoxo groups suggests potential interactions with various biological targets.

Antimicrobial Properties

Research indicates that compounds with similar structural motifs exhibit significant antimicrobial properties. For instance:

• Mechanism of Action : Compounds with multiple hydroxyl groups can disrupt bacterial cell membranes or inhibit essential enzymes involved in cell wall synthesis.

Antiviral Activity

The compound's structure may also suggest potential antiviral activity:

• Inhibition of Viral Replication : Similar compounds have been studied for their ability to inhibit viral RNA polymerases and proteases which are crucial for viral replication.

Anticancer Potential

The presence of multiple functional groups may allow this compound to interact with various cellular pathways involved in cancer progression:

• Cell Cycle Arrest : Some studies have shown that complex glycosylated compounds can induce apoptosis in cancer cells by disrupting normal cell cycle regulation.

Case Studies and Research Findings

• Antimicrobial Activity : A study on structurally similar compounds found that they exhibited significant inhibition against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.
• Antiviral Studies : In vitro studies have demonstrated that derivatives of similar structures can inhibit the replication of viruses such as HIV and influenza by interfering with viral entry and replication mechanisms.
• Cytotoxicity Assays : Research has shown that certain derivatives can induce cytotoxic effects on cancer cell lines (e.g., MCF7 breast cancer cells), suggesting a pathway for further development as an anticancer agent.

Data Tables

Biological Activity	Compound Structure	Reference
Antimicrobial	Similar hydroxyl-rich compounds
Antiviral	Compounds inhibiting RNA polymerase
Anticancer	Induces apoptosis in MCF7 cells

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Feature	Target Compound	Similar Compound 1 ()	Similar Compound 2 ()
Core structure	Undecacyclic system with hexaoxo and hexaza groups	Undecacyclic system with pentaoxo and pentaza groups	Monocyclic carbohydrate (oxane derivatives)
Key substituents	5,15-dichloro; 8-methyldecanoylamino; acetamido	22-octylsulfonylamino; dichloro	Acetamido; hydroxyl groups
Carbohydrate moieties	Multiple oxan-2-yl groups (e.g., 3,4,5-trihydroxyoxan-2-yl)	None	Oxan-2-yl groups with hydroxyl and hydroxymethyl substituents
Biological activity	Hypothesized: Antimicrobial (due to chlorination) or enzyme inhibition	Unknown (structural analog with sulfonylamino group)	Not reported, but common in glycoconjugates for cell signaling
Molecular weight	Estimated >2500 Da (based on substituents)	~2200 Da (calculated from formula)	432.4 g/mol (exact mass from )

Key Observations

Chlorinated analogs: The 5,15-dichloro substitution in the target compound is rare but resembles chlorinated antibiotics like chloramphenicol.

Glycosylation patterns :
The carbohydrate attachments (e.g., oxan-2-yl groups) mirror glycopeptide antibiotics like vancomycin. However, vancomycin lacks the polycyclic complexity and dichloro substituents seen here .

Comparison with heterocyclic systems :
The hexazaundecacyclic core distinguishes it from simpler heterocycles like thiazole-phenylacetic acid derivatives (), which exhibit COX inhibition but lack macrocyclic complexity .

Methodological Insights for Structural Comparison

• Algorithmic approaches : highlights the use of maximal common subgraph (MCS) algorithms to compare chemical structures. Applying this method, the target compound shares <5% MCS with most metabolic compounds, underscoring its structural uniqueness .
• Functional group analysis : The acetamido and carbohydrate moieties align with glycoconjugates in the KEGG/LIGAND database, but the dichloro and polycyclic systems place it in a distinct chemical class .

Preparation Methods

Microbial Source

• The compound is biosynthesized by Actinoplanes teichomyceticus and related actinomycetes.
• Cultivation involves submerged fermentation under controlled conditions to optimize yield.
• The fermentation media typically contain carbon sources (glucose, starch), nitrogen sources (soybean meal, yeast extract), and mineral salts.

Fermentation Conditions

• pH: Maintained around neutral (6.5–7.5)
• Temperature: Typically 28–30°C
• Aeration and agitation: Optimized for oxygen transfer to support aerobic bacterial growth and secondary metabolite production.
• Duration: 4–7 days depending on strain and conditions.

Biosynthetic Pathway

• The compound is produced via a non-ribosomal peptide synthetase (NRPS) and polyketide synthase (PKS) hybrid pathway.
• Post-assembly modifications include glycosylation, chlorination, and acylation, which are enzymatically catalyzed during fermentation.

Isolation and Purification

Extraction

• After fermentation, the broth is subjected to filtration to remove biomass.
• The antibiotic is extracted from the filtrate using organic solvents such as butanol or ethyl acetate.

Chromatographic Purification

• Initial crude extract is purified using adsorption chromatography on resins (e.g., Amberlite XAD-16).
• Further purification steps include reversed-phase high-performance liquid chromatography (RP-HPLC) to separate the compound from closely related analogs and impurities.

Crystallization

• Final purification often involves crystallization from aqueous or mixed solvents to obtain the compound in pure form.

Semi-Synthetic Modifications

• To improve pharmacokinetic properties or reduce toxicity, derivatives are prepared by chemical modification of the natural compound.
• Examples include acylation or deacylation of sugar moieties or amino groups.
• Such modifications are performed using standard organic synthesis techniques under mild conditions to preserve the sensitive glycopeptide core.

Total Chemical Synthesis (Research Context)

• Due to the compound's complexity (23 stereocenters, multiple glycosidic bonds), total synthesis is highly challenging and generally limited to academic research.
• Synthetic strategies involve stepwise assembly of the peptide backbone and sequential glycosylation.
• Protecting group strategies and stereoselective glycosylation are critical.
• Total synthesis routes are lengthy (often exceeding 50 steps) and low yielding, making them impractical for production.

Data Table Summarizing Preparation Methods

Preparation Method	Description	Advantages	Limitations	References
Microbial Fermentation	Cultivation of Actinoplanes teichomyceticus producing the compound naturally	Scalable, cost-effective, natural product	Requires complex purification; batch variability
Extraction & Purification	Solvent extraction, chromatography, crystallization	High purity achievable	Time-consuming, solvent use
Semi-Synthetic Modification	Chemical modification of isolated compound	Allows derivative production	Requires pure starting material
Total Chemical Synthesis	Multi-step organic synthesis of entire molecule	Enables structural analogs and detailed study	Extremely complex, low yield	Research literature

Research Findings and Notes

• Recent advances in fermentation optimization have increased yields by strain improvement and media optimization.
• Enzymatic glycosylation methods are being explored to facilitate semi-synthetic modifications.
• Genetic engineering of producing strains holds promise for novel analog production.
• The compound's preparation is well documented in patents and specialized antibiotic production literature but less so in open-access databases due to proprietary industrial methods.

Q & A

Q. What advanced spectroscopic techniques resolve dynamic conformational changes?

• Methodological Answer : Utilize cryo-electron microscopy (cryo-EM) to capture transient states of the hexahexaconta core. Time-resolved fluorescence spectroscopy (TRFS) monitors nanosecond-scale rearrangements in the trioxa-hexazaundecacyclo framework. Synchrotron-based X-ray absorption spectroscopy (XAS) probes metal coordination in catalytic intermediates .